5,13-Diethyl-10-methylheptadec-9-EN-8-one
Overview
Description
Chemical Reactions Analysis
5,13-Diethyl-10-methylheptadec-9-EN-8-one can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: This reaction involves the replacement of one atom or group of atoms with another. .
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
5,13-Diethyl-10-methylheptadec-9-EN-8-one has several scientific research applications, including:
Chemistry: It is used as a reference material and reagent in various chemical reactions and studies.
Biology: It may be used in studies related to biological processes and interactions.
Industry: Used in the production of specialized chemicals and materials
Comparison with Similar Compounds
5,13-Diethyl-10-methylheptadec-9-EN-8-one can be compared with similar compounds such as:
10-Heptadecen-8-one: Similar in structure but lacks the diethyl and methyl groups.
5,13-Diethyl-10-methylheptadecan-8-one: Similar in structure but differs in the presence of double bonds .
These comparisons highlight the uniqueness of this compound in terms of its specific functional groups and molecular structure.
Properties
CAS No. |
138509-48-5 |
|---|---|
Molecular Formula |
C22H42O |
Molecular Weight |
322.6 g/mol |
IUPAC Name |
5,13-diethyl-10-methylheptadec-9-en-8-one |
InChI |
InChI=1S/C22H42O/c1-6-10-12-20(8-3)15-14-19(5)18-22(23)17-16-21(9-4)13-11-7-2/h18,20-21H,6-17H2,1-5H3 |
InChI Key |
YGKDRVYAHSVLAG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(CC)CCC(=CC(=O)CCC(CC)CCCC)C |
Origin of Product |
United States |
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